Cas no 31951-33-4 (1H-Indole-1-carboxaldehyde,3-methyl-)

• Product Name: 1H-Indole-1-carboxaldehyde,3-methyl-
• CAS No: 31951-33-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 300172
• PubChem ID: 12518965
• Update Time: 2025-04-19

1H-Indole-1-carboxaldehyde,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxaldehyde,3-methyl-
• 3-methylindole-1-carbaldehyde
• 1-Formyl-3-methyl-indol
• 1-formyl-3-methylindole
• 1-formyl-3-methyl-indole
• 3-Methyl-1-formyl-indol
• 3-Methyl-1-indolcarboxaldehyd
• 3-Methylindol-1-carbaldehyd
• 3-Methyl-indole-1-carbaldehyde
• AC-18685
• AG-F-06644
• KB-183671
• SureCN349606
• AKOS006288612
• 3-Methyl-1H-indole-1-carbaldehyde
• SCHEMBL349606
• DTXSID60501124
• 31951-33-4

• Inchi： 1S/C10H9NO/c1-8-6-11(7-12)10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key： DBKHQXREXKIITE-UHFFFAOYSA-N
• SMILES： O=CN1C=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 311.139°C at 760 mmHg
• Flash Point: 141.972°C
• Refractive Index: 1.585
• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles